Cas no 2034266-24-3 (N-{pyrazolo[1,5-a]pyridin-5-yl}furan-2-carboxamide)

• Product Name: N-{pyrazolo[1,5-a]pyridin-5-yl}furan-2-carboxamide
• CAS No: 2034266-24-3
• MF: C₁₂H₉N₃O₂
• MW: 227.2188
• CID: 5348203
• Update Time: 2025-06-25

N-{pyrazolo[1,5-a]pyridin-5-yl}furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-pyrazolo[1,5-a]pyridin-5-ylfuran-2-carboxamide
• N-(pyrazolo[1,5-a]pyridin-5-yl)furan-2-carboxamide
• N-{pyrazolo[1,5-a]pyridin-5-yl}furan-2-carboxamide

• Inchi： 1S/C12H9N3O2/c16-12(11-2-1-7-17-11)14-9-4-6-15-10(8-9)3-5-13-15/h1-8H,(H,14,16)
• InChI Key： ALXMTLMZXFGLIY-UHFFFAOYSA-N
• SMILES： O1C([H])=C([H])C([H])=C1C(N([H])C1C([H])=C([H])N2C(=C([H])C([H])=N2)C=1[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 298
• XLogP3: 1.3
• Topological Polar Surface Area: 59.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines

Additional information on N-{pyrazolo[1,5-a]pyridin-5-yl}furan-2-carboxamide

Introduction to N-{pyrazolo[1,5-a]pyridin-5-ylfurancarboxamide (CAS No. 2034266-24-3)

N-{pyrazolo[1,5-a]pyridin-5-ylfurancarboxamide (CAS No. 2034266-24-3) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the class of pyrazolopyridine derivatives, which are known for their diverse pharmacological effects. The presence of both pyrazole and pyridine rings in its molecular structure contributes to its complex interactions with biological targets, making it a promising candidate for further investigation.

The chemical structure of N-{pyrazolo[1,5-a]pyridin-5-ylfurancarboxamide can be described as a fused system consisting of a pyrazole ring linked to a pyridine ring at the 1 and 5 positions, respectively. The furan moiety attached to the carboxamide group further enhances its molecular complexity. This unique arrangement of rings and functional groups suggests potential applications in drug discovery, particularly in the development of novel therapeutic agents.

In recent years, there has been a growing interest in exploring the pharmacological properties of pyrazolopyridine derivatives. These compounds have shown promise in various preclinical studies as inhibitors of enzymes and receptors involved in critical biological pathways. Specifically, N-{pyrazolo[1,5-a]pyridin-5-ylfurancarboxamide has been investigated for its potential role in modulating inflammatory responses and oxidative stress, which are key factors in the pathogenesis of several chronic diseases.

One of the most compelling aspects of this compound is its ability to interact with multiple targets simultaneously. The pyrazole and pyridine rings can engage with different binding pockets on enzymes and receptors, leading to synergistic effects that enhance its therapeutic potential. For instance, studies have suggested that N-{pyrazolo[1,5-a]pyridin-5-ylfurancarboxamide may inhibit the activity of Janus kinases (JAKs), which are involved in signal transduction pathways that regulate immune responses and cell growth.

The furan carboxamide group in the molecule contributes to its stability and bioavailability, making it a suitable candidate for further development into a drug candidate. Additionally, the compound's ability to cross the blood-brain barrier has been observed in preliminary studies, suggesting potential applications in central nervous system disorders.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of N-{pyrazolo[1,5-a]pyridin-5-ylfurancarboxamide more accurately. These computational models have helped identify key interactions between the compound and its target proteins, providing valuable insights for structure-activity relationship studies. This approach has accelerated the drug discovery process by allowing researchers to design more effective derivatives with improved pharmacological profiles.

In vitro studies have demonstrated that N-{pyrazolo[1,5-a]pyridin-5-ylfurancarboxamide exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-6 (IL-6). These findings are particularly relevant given the increasing evidence linking chronic inflammation to various diseases, including cardiovascular disorders and neurodegenerative conditions.

The compound's mechanism of action also involves modulation of oxidative stress pathways. Reactive oxygen species (ROS) are known to contribute to cellular damage and inflammation, and N-{pyrazolo[1,5-a]pyridin-5-ylfurancarboxamide has been shown to enhance the activity of antioxidant enzymes such as superoxide dismutase (SOD) and catalase. This dual action against both inflammation and oxidative stress makes it a promising therapeutic agent for conditions where these pathways are dysregulated.

Epidemiological studies have also highlighted the importance of compounds that can modulate inflammatory responses in preventing chronic diseases. N-{pyrazolo[1,5-a]pyridin-5-ylfurancarboxamide fits well within this framework, as it has shown potential benefits in reducing the risk factors associated with metabolic syndrome and age-related decline.

The synthesis of N-{pyrazolo[1,5-a]pyridin-5-ylfurancarboxamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic framework efficiently. These methods not only improve the scalability of production but also allow for modifications that can enhance pharmacological activity.

The development of novel drug candidates is often accompanied by challenges related to their formulation and delivery. N-{pyrazolo[1,5-a]pyridin-5-ylfurancarboxamide has been studied for its solubility properties, which are crucial for determining its suitability for oral or injectable formulations. Researchers have explored various strategies to enhance its bioavailability, including formulation with cyclodextrins or use of prodrugs that improve solubility while maintaining efficacy.

The safety profile of N-{pyrazolo[1,5-a]pyridin-5-ylfurancarboxamide has been evaluated through preclinical toxicity studies conducted on cell cultures and animal models. These studies have provided preliminary evidence suggesting that the compound is well-tolerated at therapeutic doses with minimal side effects. However, further research is needed to fully characterize its safety profile before human clinical trials can be initiated.

The regulatory landscape for new drug development requires thorough documentation of a compound's chemical properties, pharmacological effects, and safety data before it can be approved for clinical use. N-{pyrazolo[1,5-a]pyridin-5-ylfurancarboxamide is currently undergoing rigorous evaluation by regulatory agencies to ensure compliance with these requirements. The results from ongoing preclinical studies will play a critical role in determining its future development pathway.

In conclusion, N-{pyrazolo[1,5-a]pyridin-5-ylfurancarboxamide (CAS No. 2034266-24-3) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. Its ability to modulate inflammatory responses and oxidative stress makes it a valuable candidate for further investigation into treating chronic diseases. As research continues to uncover new applications for this compound, it holds great potential for improving patient outcomes across multiple therapeutic areas.